Cas no 51581-48-7 (1-(2-methoxyphenyl)-1H-imidazole-2-thiol)

• Product Name: 1-(2-methoxyphenyl)-1H-imidazole-2-thiol
• CAS No: 51581-48-7
• MF: C₁₀H₁₀N₂OS
• MW: 206.264200687408
• CID: 1113334
• PubChem ID: 15078983
• Update Time: 2025-10-29

1-(2-methoxyphenyl)-1H-imidazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1,3-dihydro-1-(2-methoxyphenyl)-2H-Imidazole-2-thione
• 1-(2-methoxyphenyl)-1H-imidazole-2-thiol
• 3-(2-methoxyphenyl)-1H-imidazole-2-thione
• AKOS009271065
• LS-12695
• F2147-0391
• 51581-48-7
• DTXSID501213279
• ALBB-033443
• EN300-238805
• 2H-Imidazole-2-thione, 1,3-dihydro-1-(2-methoxyphenyl)-

• Inchi： 1S/C10H10N2OS/c1-13-9-5-3-2-4-8(9)12-7-6-11-10(12)14/h2-7H,1H3,(H,11,14)
• InChI Key： MCLBGTWTHLDXJM-UHFFFAOYSA-N
• SMILES： S=C1NC=CN1C1C=CC=CC=1OC

Computed Properties

• Exact Mass: 206.05138412g/mol
• Monoisotopic Mass: 206.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 382.4±44.0 °C at 760 mmHg
• Flash Point: 185.1±28.4 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-(2-methoxyphenyl)-1H-imidazole-2-thiol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(2-methoxyphenyl)-1H-imidazole-2-thiol

1-(2-Methoxyphenyl)-1H-Imidazole-2-Thiol: A Comprehensive Overview

1-(2-Methoxyphenyl)-1H-imidazole-2-thiol, with the CAS number 51581-48-7, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 1-(2-methoxyphenyl)-1H-imidazole-2-thiol consists of a methoxyphenyl group attached to an imidazole ring, which is further functionalized with a thiol group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for drug discovery and development.

In recent years, the study of 1-(2-methoxyphenyl)-1H-imidazole-2-thiol has been enriched by advancements in computational chemistry and molecular modeling. These tools have enabled researchers to gain deeper insights into the compound's conformational flexibility and its interactions with biological targets. For instance, molecular dynamics simulations have revealed that the thiol group can form stable interactions with metal ions, which is crucial for its potential use as a chelating agent in medical applications.

The biological activity of 1-(2-methoxyphenyl)-1H-imidazole-2-thiol has been extensively investigated in various in vitro and in vivo models. Studies have shown that this compound exhibits potent antioxidant properties, which can be attributed to the presence of the thiol group. Antioxidants play a critical role in neutralizing free radicals and preventing oxidative stress, which is implicated in numerous diseases such as neurodegenerative disorders, cardiovascular diseases, and cancer.

Beyond its antioxidant properties, 1-(2-methoxyphenyl)-1H-imidazole-2-thiol has also demonstrated anti-inflammatory effects. Inflammatory responses are often associated with chronic diseases and can exacerbate tissue damage. Research has indicated that this compound can modulate key inflammatory pathways, such as the NF-κB signaling pathway, thereby reducing inflammation and promoting tissue repair.

In the context of drug discovery, 1-(2-methoxyphenyl)-1H-imidazole-2-thiol has been explored as a lead compound for developing new therapeutic agents. Its ability to interact with multiple biological targets makes it a valuable scaffold for structure-activity relationship (SAR) studies. By modifying the substituents on the imidazole ring or the methoxyphenyl group, researchers can fine-tune the compound's pharmacological properties to optimize its therapeutic efficacy and reduce potential side effects.

Clinical trials involving derivatives of 1-(2-methoxyphenyl)-1H-imidazole-2-thiol are currently underway to evaluate their safety and efficacy in treating various conditions. Preliminary results have been promising, with some compounds showing significant improvements in patient outcomes compared to existing treatments. These findings underscore the potential of this class of compounds to address unmet medical needs and improve patient care.

The synthesis of 1-(2-methoxyphenyl)-1H-imidazole-2-thiol has been optimized using modern synthetic methods, ensuring high yields and purity. Various synthetic routes have been reported, including multistep processes involving nucleophilic substitution reactions and cyclization steps. The choice of synthetic strategy depends on factors such as cost-effectiveness, scalability, and environmental impact.

In conclusion, 1-(2-methoxyphenyl)-1H-imidazole-2-thiol, with its CAS number 51581-48-7, represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and multifaceted biological activities make it a valuable candidate for further exploration and development. As research continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the scientific community.